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Compound of Interest

Compound Name: 4-tert-Butylcatechol

Cat. No.: B165716

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and toxicological profile of 4-tert-Butylcatechol (TBC). The information is
intended to support risk assessment and ensure safe laboratory practices for professionals in
research and drug development.

Chemical Identification and Physical Properties

4-tert-Butylcatechol is a substituted catechol that is widely used as a polymerization inhibitor
and antioxidant.
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Property Value Reference

CAS Number 98-29-3 [1][2]

Molecular Formula C10H1402 [2]

Molecular Weight 166.22 g/mol [2]
White to cream-colored

Appearance , _ [1][3]
crystalline solid/flakes.

Melting Point 52-58 °C [3][4]

Boiling Point 285 °C [3114]

Flash Point 129 °C (264.2 °F) [1]
Sparingly soluble in water.

Solubility Soluble in organic solvents like  [1]

ethanol and acetone.

Hazard Identification and Classification

4-tert-Butylcatechol is classified as a hazardous substance. The following table summarizes

its GHS classification.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H311: Toxic in contact with

Acute Toxicity, Dermal 3 )

skin

H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage
Serious Eye Damage/Eye 1 H314: Causes severe skin
Irritation burns and eye damage

) o H317: May cause an allergic

Skin Sensitization 1

skin reaction

Hazardous to the Aquatic

) 1 H400: Very toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment, Chronic with long lasting effects

Source: GHS classification data compiled from multiple safety data sheets.
Signal Word: Danger[5]
Target Organs: Respiratory system, eyes, skin, mucous membranes.[1]

Toxicological Data

The acute toxicity of 4-tert-Butylcatechol has been evaluated in animal studies.

Endpoint Species Route Value Reference
815 - 2820

LDso Rat Oral [21[61[7]
mg/kg

] 630 pL/kg (~662

LDso Rabbit Dermal [1107]
mg/kg)

LDso Rat Dermal 1331 mg/kg [6]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6850457/
https://www.researchgate.net/publication/331867425_Mechanism_of_action_of_4-substituted_phenols_to_induce_vitiligo_and_antimelanoma_immunity
https://www.benchchem.com/product/b165716?utm_src=pdf-body
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://pubmed.ncbi.nlm.nih.gov/6140289/
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.researchgate.net/publication/331867425_Mechanism_of_action_of_4-substituted_phenols_to_induce_vitiligo_and_antimelanoma_immunity
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://pubmed.ncbi.nlm.nih.gov/6140289/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The toxicological data presented are based on standardized testing protocols, primarily those
established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Likely based on OECD Guideline
423)

The acute oral toxicity of 4-tert-Butylcatechol is determined using a stepwise procedure with a
small number of animals.[8][9]

Test System: Typically, young adult female rats are used.[10]

e Procedure: The substance is administered orally at one of a series of fixed dose levels (e.g.,
5, 50, 300, 2000 mg/kg). The starting dose is chosen based on available information. A group
of three animals is used for each step.[11]

o Observations: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.[11]

o Endpoint: The test allows for the classification of the substance into a GHS category based
on the observed mortality at different dose levels.[10]

Acute Dermal Toxicity (Likely based on OECD Guideline
402)

This test assesses the potential hazards from short-term dermal exposure.[12][13]
e Test System: Commonly conducted using rats or rabbits.[2][12]

e Procedure: A single dose of the test substance is applied to a shaved area of the skin
(approximately 10% of the body surface) and held under a semi-occlusive dressing for 24
hours.[12]

o Observations: Animals are observed for signs of toxicity and mortality over a 14-day period.
Body weight is monitored, and a gross necropsy is performed at the end of the study.[12]
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e Endpoint: The study determines the LDso value and allows for GHS classification for acute
dermal toxicity.[7]

Signaling Pathways and Mechanisms of Toxicity
Metabolic Pathway

4-tert-Butylcatechol undergoes Phase Il metabolism to facilitate its excretion. The primary
metabolic routes involve conjugation and methylation.[14]
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Caption: Metabolic pathway of 4-tert-Butylcatechol.

Skin Sensitization and Depigmentation Pathway

4-tert-Butylcatechol is a known skin sensitizer and can cause depigmentation (vitiligo).[5][6]
The mechanism involves its oxidation to a reactive quinone, which can then bind to proteins
(haptenation) and modulate cellular processes.[1]
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Caption: Mechanism of 4-tert-Butylcatechol-induced skin effects.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b165716?utm_src=pdf-body-img
https://www.benchchem.com/product/b165716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling Precautions and Exposure Controls

Due to its hazardous properties, strict safety measures must be implemented when handling 4-
tert-Butylcatechol.

Engineering Controls

e Work in a well-ventilated area, preferably in a chemical fume hood.[3]

 Facilities should be equipped with an eyewash station and a safety shower.[1]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[1]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and
protective clothing to prevent skin contact.[1]

» Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[2]

Safe Handling and Storage

» Avoid contact with skin, eyes, and clothing.[7]

Do not breathe dust.[1]

Wash hands thoroughly after handling.[1]

Store in a tightly closed container in a cool, dry, well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents, bases, and metals.

[1]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[1]
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention immediately.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical attention
immediately.[1]

Accidental Release Measures

e Spill Cleanup: Vacuum or sweep up material and place into a suitable disposal container.
Avoid generating dusty conditions. Provide ventilation.[1]

e Environmental Precautions: Do not let product enter drains.[3]

Disposal Considerations

Dispose of waste and residues in accordance with local, state, and federal regulations.

This guide is intended for informational purposes and should not be a substitute for a
comprehensive risk assessment and adherence to all applicable safety regulations. Always
refer to the most current Safety Data Sheet (SDS) for 4-tert-Butylcatechol before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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